2-(2-chloro-6-fluorophenyl)-N-(((1R,3S,5r,7r)-2-methoxyadamantan-2-yl)methyl)acetamide

• IUPAC Name: 2-(2-chloro-6-fluorophenyl)-N-[(2-methoxy-2-adamantyl)methyl]acetamide
• InChI: InChI=1S/C20H25ClFNO2/c1-25-20(14-6-12-5-13(8-14)9-15(20)7-12)11-23-19(24)10-16-17(21)3-2-4-18(16)22/h2-4,12-15H,5-11H2,1H3,(H,23,24)
• InChI Key: PDQKMOZSCIONQR-UHFFFAOYSA-N
• Canonical SMILES: COC1(C2CC3CC(C2)CC1C3)CNC(=O)CC4=C(C=CC=C4Cl)F
• Molecular Formula: C20H25ClFNO2
• Molecular Weight: 365.9 g/mol

Description

2-(2-chloro-6-fluorophenyl)-N-(((1R,3S,5r,7r)-2-methoxyadamantan-2-yl)methyl)acetamide is a useful research compound. Its molecular formula is C20H25ClFNO2 and its molecular weight is 365.87. The purity is usually 95%.
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Scientific Research Applications

Comparative Metabolism in Human and Rat Liver Microsomes

A study conducted by Coleman et al. (2000) on the comparative metabolism of chloroacetamide herbicides and their selected metabolites in human and rat liver microsomes elucidates the metabolic pathways and differences between species. This research provides valuable insights into the enzymatic processes involved in the metabolism of chloroacetamide herbicides, highlighting the roles of cytochrome P450 isoforms CYP3A4 and CYP2B6 in the human liver's ability to metabolize these compounds. Such findings are crucial for understanding the potential human health implications of exposure to chloroacetamide herbicides and designing safer agrochemicals (Coleman et al., 2000).

Radiosynthesis for Metabolism and Mode of Action Studies

Latli and Casida (1995) explored the radiosynthesis of a chloroacetanilide herbicide ([phenyl-4-3H] acetochlor) and a dichloroacetamide safener for herbicides ([2, 2-dimethyl-3H]R-29148), required at high specific activity for studies on their metabolism and mode of action. Such research aids in the deeper understanding of how these compounds interact with biological systems at the molecular level, enabling the development of more effective and environmentally safe herbicides (Latli & Casida, 1995).

Soil Reception and Activity Influenced by Agricultural Practices

Research by Banks and Robinson (1986) on the soil reception and activity of acetochlor, alachlor, and metolachlor as affected by wheat straw and irrigation provides essential data on how agricultural practices influence the effectiveness and environmental fate of these herbicides. Understanding the interaction between herbicides and agricultural residues is vital for developing sustainable farming practices and mitigating the potential environmental impacts of herbicide use (Banks & Robinson, 1986).

Antibody Production and Specific Detection Techniques

Yakovleva et al. (2002) developed specific polyclonal antibodies towards acetochlor and established a polarization fluoroimmunoassay (PFIA) for detecting acetochlor in water samples. This advancement in specific detection techniques for chloroacetanilide herbicides like acetochlor contributes significantly to environmental monitoring and safety assessments, ensuring water quality and public health are maintained (Yakovleva et al., 2002).